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Compound of Interest

Compound Name: BMS-262084

Cat. No.: B1667191

Introduction

BMS-262084 is a potent, selective, and irreversible small-molecule inhibitor of Factor Xla
(FXIa), a key enzyme in the intrinsic pathway of the coagulation cascade.[1][2][3] Its
investigation in preclinical models is crucial for understanding its potential as an antithrombotic
agent with a potentially lower bleeding risk compared to traditional anticoagulants. The Ferric
Chloride (FeCls)-induced thrombosis model is a widely utilized and reliable in vivo assay for
evaluating the efficacy of novel antithrombotic compounds.[4][5] This model simulates
thrombosis initiated by vascular injury, providing a platform to assess the impact of therapeutic
agents on thrombus formation, growth, and stability.[5][6]

These application notes provide a comprehensive overview of BMS-262084, its mechanism of
action, and detailed protocols for its evaluation using the FeCls-induced arterial thrombosis
model.

Mechanism of Action of BMS-262084

BMS-262084 exerts its anticoagulant effect by irreversibly inhibiting Factor Xla.[7] FXla plays a
critical role in the amplification of thrombin generation following the initial activation of the
coagulation cascade. By inhibiting FXla, BMS-262084 effectively dampens this amplification
loop, leading to reduced thrombus formation.[7][8] This targeted inhibition of the intrinsic
pathway is hypothesized to prevent pathological thrombosis with a lesser impact on normal
hemostasis, potentially offering a safer therapeutic window.[1][9][10]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1667191?utm_src=pdf-interest
https://www.benchchem.com/product/b1667191?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21614454/
https://www.medchemexpress.com/bms-262084.html
https://www.ahajournals.org/doi/10.1161/circ.114.suppl_18.II_104-a
https://cordynamics.com/wp-content/uploads/2025/09/Poster-2s.pdf
https://www.creative-biolabs.com/drug-discovery/therapeutics/ferric-chloride-thrombosis-modeling-pharmacodynamic-service.htm
https://www.creative-biolabs.com/drug-discovery/therapeutics/ferric-chloride-thrombosis-modeling-pharmacodynamic-service.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC5091988/
https://www.benchchem.com/product/b1667191?utm_src=pdf-body
https://www.benchchem.com/product/b1667191?utm_src=pdf-body
https://www.benchchem.com/product/b1667191?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10353063/
https://www.benchchem.com/product/b1667191?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10353063/
https://www.researchgate.net/publication/320680542_Discovery_of_a_Parenteral_Small_Molecule_Coagulation_Factor_XIa_Inhibitor_Clinical_Candidate_BMS-962212
https://pubmed.ncbi.nlm.nih.gov/21614454/
https://pubs.acs.org/doi/10.1021/acsptsci.3c00052
https://pmc.ncbi.nlm.nih.gov/articles/PMC4941829/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Intrinsic Pathway

Activates
EXI Activates

EXN FXlia

BMS-262084 Irreversibly Inhibits

Activates

Tissue Factor

(exposed by injury)

Common Pathway

Activates | | | Converts Clot
| i | | Thrombin Fibrinogen Fibrin

Coagulation Cascade & BMS-262084 Inhibition

© 2025 BenchChem. All rights reserved.

2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

1. Animal Anesthesia
& Surgical Prep

2. Carotid Artery
Isolation

3. Drug Administration
(BMS-262084 or Vehicle)

4. Measure Baseline
Blood Flow

5. Induce Injury
(Topical FeCls Application)

6. Monitor Blood Flow
(e.g., 60 minutes)

7. Data Analysis
(Time to Occlusion, Patency)

8. (Optional)
Excise vessel, weigh thrombus

FeCls-Induced Thrombosis Experimental Workflow

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1667191?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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